4-Amino-N-[4-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-amino-N-[4-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H11F3N2O/c15-14(16,17)10-3-7-12(8-4-10)19-13(20)9-1-5-11(18)6-2-9/h1-8H,18H2,(H,19,20)
• InChI Key: YUWBBWHECQSIKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)C(F)(F)F)N
• Molecular Formula: C14H11F3N2O
• Molecular Weight: 280.24 g/mol
• CAS No.: 1011244-72-6

Description

Teriflunomide is an immunomodulatory agent used in the treatment of rheumatoid arthritis, autoimmune diseases, and multiple sclerosis . Teriflunomide impurity 3 is one of the several impurities formed during the synthesis of teriflunomide and is important for finalizing the specifications of the drug substance .

Scientific Research Applications

Teriflunomide impurity 3 has several scientific research applications. In chemistry, it is used as a reference standard for the analysis and characterization of teriflunomide and its related impurities . In biology and medicine, it is studied for its potential effects on cellular processes and its role in the pharmacokinetics and pharmacodynamics of teriflunomide . In the pharmaceutical industry, it is important for quality control and ensuring the purity and safety of teriflunomide drug products .

Mechanism of Action

The mechanism of action of teriflunomide impurity 3 is not well understood, but it is believed to be similar to that of teriflunomide. Teriflunomide acts by inhibiting the mitochondrial enzyme dihydroorotate dehydrogenase, which is involved in the de novo synthesis of pyrimidines . This inhibition leads to a decrease in the proliferation of rapidly dividing cells, such as T and B lymphocytes, thereby exerting immunomodulatory and anti-inflammatory effects .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Biochemical Analysis

Biochemical Properties

4-Amino-N-[4-(trifluoromethyl)phenyl]benzamide interacts with the COX-1 enzyme, showing potent inhibitory activity . This interaction involves the formation of a complex between the compound and the enzyme, which prevents the enzyme from catalyzing its usual reactions.

Cellular Effects

The interaction of this compound with COX-1 has significant effects on cellular processes. By inhibiting COX-1, it can reduce the production of prostaglandins, molecules that play key roles in inflammation and pain signaling .

Molecular Mechanism

The molecular mechanism of this compound involves binding to the active site of the COX-1 enzyme, thereby inhibiting its activity . This prevents the conversion of arachidonic acid to prostaglandin, thus reducing inflammation and pain.

Metabolic Pathways

It is known to interact with the COX-1 enzyme , but the effects on metabolic flux or metabolite levels are not documented.

Preparation Methods

The preparation of teriflunomide impurity 3 involves several synthetic routes and reaction conditions. One common method involves the reaction of 2-cyano-N-[4-(trifluoromethyl)phenyl]acetamide with acetyl chloride in the presence of a base such as sodium hydroxide . The reaction is typically carried out in a solvent like acetone at low temperatures (0-5°C) to ensure the formation of the desired impurity . Industrial production methods may involve the use of vacuum distillation to purify the starting materials and eliminate other impurities .

Chemical Reactions Analysis

Teriflunomide impurity 3 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and halogenating agents like chlorine . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of teriflunomide impurity 3 can lead to the formation of corresponding oxo derivatives, while reduction can yield hydroxy derivatives .

Comparison with Similar Compounds

Teriflunomide impurity 3 can be compared with other similar compounds, such as chloromethyl teriflunomide and ethyl teriflunomide . These compounds are also process-related impurities of teriflunomide and share similar chemical structures and properties . teriflunomide impurity 3 is unique in its specific formation pathway and its distinct chemical characteristics . Other similar compounds include the 2-isomer and 3-isomer of teriflunomide, which differ in the position of the trifluoromethyl group on the phenyl ring .